![molecular formula C17H16F2N2O2 B2996998 N'-(2,5-difluorophenyl)-N-(3-phenylpropyl)oxamide CAS No. 941894-53-7](/img/structure/B2996998.png)
N'-(2,5-difluorophenyl)-N-(3-phenylpropyl)oxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N'-(2,5-difluorophenyl)-N-(3-phenylpropyl)oxamide, also known as DFPPO, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DFPPO is a highly potent and selective inhibitor of the transient receptor potential (TRP) channels, which are important for sensory signaling and other physiological processes.
Scientific Research Applications
Biological Potential of Indole Derivatives
Indole derivatives, which may include compounds similar to the one , have been found to possess various biological activities . These activities include:
- Antiviral : Indole derivatives have shown inhibitory activity against influenza A and Coxsackie B4 virus .
- Anti-inflammatory : They have potential anti-inflammatory properties .
- Anticancer : Some indole derivatives have shown anticancer properties .
- Anti-HIV : They have been studied for their potential anti-HIV properties .
- Antioxidant : Indole derivatives can act as antioxidants .
- Antimicrobial : They have shown antimicrobial properties .
- Antitubercular : Some indole derivatives have antitubercular activities .
- Antidiabetic : They have been studied for their potential antidiabetic properties .
- Antimalarial : Some indole derivatives have shown antimalarial properties .
- Anticholinesterase activities : They have been studied for their potential anticholinesterase activities .
Tyrosin Kinase Inhibitor
The compound is a tyrosin kinase (TRK) inhibitor, which could be used for treating cancer .
Cytotoxicity
Some compounds similar to the one have shown higher cytotoxicity than the reference drug 5-fluorouracil .
properties
IUPAC Name |
N'-(2,5-difluorophenyl)-N-(3-phenylpropyl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16F2N2O2/c18-13-8-9-14(19)15(11-13)21-17(23)16(22)20-10-4-7-12-5-2-1-3-6-12/h1-3,5-6,8-9,11H,4,7,10H2,(H,20,22)(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HVIOCAYJZPOCNX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCCNC(=O)C(=O)NC2=C(C=CC(=C2)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16F2N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N1-(2,5-difluorophenyl)-N2-(3-phenylpropyl)oxalamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.